Cas no 2171449-37-7 ((3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid)

• Product Name: (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid
• CAS No: 2171449-37-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6079855
• PubChem ID: 165582606
• Update Time: 2025-10-21

(3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid
• (3S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}pentanoic acid
• EN300-1575498
• 2171449-37-7

• Inchi： 1S/C26H30N2O6/c1-3-16(12-23(29)30)27-24(31)26(2)15-33-14-22(26)28-25(32)34-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16-,22?,26?/m0/s1
• InChI Key： ZUNVLAJEZLKLMX-FUZDQOGZSA-N
• SMILES： O1CC(C(C(N[C@H](CC(=O)O)CC)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid

Comprehensive Overview of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid (CAS No. 2171449-37-7)

The compound (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid (CAS No. 2171449-37-7) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methyloxolane ring, and a pentanoic acid moiety, making it a valuable intermediate for researchers. The Fmoc group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has increased interest in compounds like (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid, which serve as critical building blocks for peptide modifications. Researchers are particularly focused on optimizing Fmoc-protected amino acids to enhance yield and purity in peptide synthesis, addressing common challenges such as side reactions and racemization.

The CAS No. 2171449-37-7 compound also aligns with the growing emphasis on green chemistry and sustainable synthesis methods. Innovations in catalytic processes and solvent-free reactions have been explored to minimize environmental impact while maintaining high efficiency. This dual focus on performance and sustainability makes the compound a topic of interest in both academic and industrial settings.

Another key area of application for (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid is in the development of targeted drug delivery systems. Its structural versatility allows for conjugation with various biomolecules, enabling precise delivery of therapeutic agents. This capability is especially relevant in oncology, where peptide-drug conjugates are being investigated for their ability to selectively target cancer cells while sparing healthy tissues.

From a synthetic perspective, the compound's stereochemistry (denoted by the (3S) configuration) is crucial for its biological activity. Enantiopure compounds are increasingly sought after in pharmaceutical development due to their improved pharmacokinetic profiles and reduced off-target effects. As such, chiral synthesis and analytical characterization of intermediates like this one are critical areas of research.

In conclusion, (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid (CAS No. 2171449-37-7) represents a fascinating intersection of organic chemistry, peptide science, and drug development. Its unique properties and broad applicability make it a compound of enduring interest in the scientific community. As research continues to advance, this molecule is likely to play an even greater role in the next generation of therapeutic innovations.